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Compound of Interest

Compound Name: 1-Bromoheptane-d1

Cat. No.: B1482426

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safe handling, storage, and
key applications of 1-Bromoheptane-d1. The inclusion of a deuterium atom at the C1 position
makes this compound a valuable tool in mechanistic studies, metabolic fate determinations,
and as an internal standard in analytical chemistry. While many of the safety and handling
protocols are similar to its non-deuterated analog, 1-bromoheptane, this guide will provide
specific details where relevant, alongside experimental protocols and key reaction pathways.

Safety and Hazard Information

The safety profile of 1-Bromoheptane-d1 is primarily derived from the data available for 1-
Bromoheptane. The substitution of a single protium atom with deuterium is not expected to
significantly alter the toxicological properties. However, standard laboratory precautions for
handling flammable and irritant chemicals must be strictly followed.

Hazard Classification

1-Bromoheptane is classified as a flammable liquid and vapor. It is also known to cause skin
and eye irritation and may cause respiratory irritation.

Table 1: Hazard Identification
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Hazard Class

Hazard Statement

Flammable liquids (Category 3)

H226: Flammable liquid and vapor

Skin corrosion/irritation (Category 2)

H315: Causes skin irritation

Serious eye damage/eye irritation (Category 2A)

H319: Causes serious eye irritation

Specific target organ toxicity — single exposure

(Category 3), Respiratory system

H335: May cause respiratory irritation

First Aid Measures

Immediate and appropriate first aid is crucial in case of accidental exposure.

Table 2: First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Remove victim to fresh air and keep at rest in a
position comfortable for breathing. Call a
POISON CENTER or doctor/physician if you

feel unwell.

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with water/shower. If skin irritation

occurs: Get medical advice/attention.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists:

Get medical advice/attention.

Ingestion

Rinse mouth. Do NOT induce vomiting. Call a

physician or poison control center immediately.

Fire-Fighting Measures

1-Bromoheptane-d1 is a flammable liquid.
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

Unsuitable Extinguishing Media: Do not use a heavy water stream.

Specific Hazards: Vapors can travel to a source of ignition and flash back. Containers may
explode when heated.

Protective Equipment: Wear self-contained breathing apparatus and full protective gear.

Accidental Release Measures

Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.
Remove all sources of ignition. Wear personal protective equipment.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains.

Methods for Cleaning Up: Absorb with liquid-binding material (sand, diatomite, acid binders,
universal binders, sawdust). Dispose of contaminated material as waste according to local
regulations.

Handling and Storage

Proper handling and storage procedures are essential to maintain the integrity of 1-

Bromoheptane-d1 and ensure the safety of laboratory personnel.

Handling

Use in a well-ventilated area or under a chemical fume hood.
Keep away from heat, sparks, open flames, and hot surfaces. No smoking.
Take precautionary measures against static discharge.

Wear appropriate personal protective equipment, including chemical-resistant gloves (e.g.,
nitrile rubber), safety goggles, and a lab coat.

Avoid contact with skin, eyes, and clothing. Avoid breathing vapors or mist.
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» Wash hands thoroughly after handling.

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated place.

o Keep away from sources of ignition.

o Store away from incompatible materials such as strong oxidizing agents and strong bases.

e The recommended storage temperature is room temperature.

Physicochemical Properties

Table 3: Physicochemical Data of 1-Bromoheptane and 1-Bromoheptane-d1

Property 1-Bromoheptane 1-Bromoheptane-d1
Molecular Formula C7H1sBr C7H14DBr
Molecular Weight 179.10 g/mol 180.11 g/mol
Appearance Colorless liquid Colorless liquid
Not specified, expected to be
Melting Point -58 °C very similar to the non-
deuterated form.
Not specified, expected to be
Boiling Point 180 °C very similar to the non-
deuterated form.
Not specified, expected to be
Flash Point 60 °C (140 °F) very similar to the non-
deuterated form.
Not specified, expected to be
Density 1.140 g/cm3 at 25 °C very similar to the non-
deuterated form.
CAS Number 629-04-9 38007-40-8
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Experimental Protocols
Synthesis of 1-Bromoheptane-dl1

This protocol is adapted from the synthesis of 1-bromoheptane from 1-heptanol. The starting
material is 1-heptanol-d1.

Materials:

e 1-Heptanol-d1

Concentrated Sulfuric Acid (H2SOa)

48% Hydrobromic Acid (HBr)

Sodium Bicarbonate (NaHCO3s) solution

Anhydrous Calcium Chloride (CaClz2)

Round-bottom flask, reflux condenser, separatory funnel, distillation apparatus
Procedure:

 In a round-bottom flask, cool 1 mole of 1-heptanol-d1 in an ice bath.

e Slowly add 0.5 moles of concentrated sulfuric acid with constant stirring.

» Following the addition of sulfuric acid, slowly add 1.25 moles of 48% hydrobromic acid.
» Remove the flask from the ice bath and assemble a reflux apparatus.

» Heat the mixture to reflux and maintain for 6 hours.

o After reflux, allow the mixture to cool and then set up for steam distillation.

o Steam distill the mixture to separate the crude 1-bromoheptane-d1.

o Transfer the distillate to a separatory funnel. The organic layer (1-bromoheptane-d1) will be
the lower layer.
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» Wash the organic layer twice with an equal volume of cold, concentrated sulfuric acid to
remove any diheptyl ether byproduct.

» Wash the organic layer with water, followed by a wash with sodium bicarbonate solution to
neutralize any remaining acid, and then a final wash with water.

e Dry the 1-bromoheptane-d1 over anhydrous calcium chloride.

» Purify the final product by simple distillation, collecting the fraction boiling around 180 °C.
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Caption: Synthesis workflow for 1-Bromoheptane-d1.

Grignard Reaction with 1-Bromoheptane-d1

1-Bromoheptane-d1 can be used to prepare a Grignard reagent, which is a powerful
nucleophile in organic synthesis.

Materials:
e 1-Bromoheptane-d1

e Magnesium (Mg) turnings
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Anhydrous diethyl ether or tetrahydrofuran (THF)
Electrophile (e.g., a ketone or aldehyde)
Aqueous acid solution (e.g., HCI or H2SOa4) for workup

Dry glassware, dropping funnel, reflux condenser

Procedure:

Ensure all glassware is thoroughly dried in an oven and assembled while hot under a stream
of dry nitrogen or argon.

Place magnesium turnings in a round-bottom flask equipped with a magnetic stirrer, a reflux
condenser, and a dropping funnel.

Add a small amount of anhydrous ether or THF to the flask to cover the magnesium.
Dissolve 1-Bromoheptane-d1 in anhydrous ether or THF and add it to the dropping funnel.

Add a small portion of the 1-Bromoheptane-d1 solution to the magnesium. The reaction
may need to be initiated by gentle warming or the addition of a small crystal of iodine.

Once the reaction starts (indicated by bubbling and a cloudy appearance), add the remaining
1-Bromoheptane-d1 solution dropwise at a rate that maintains a gentle reflux.

After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure
complete reaction.

Cool the Grignard reagent solution to 0 °C in an ice bath.
Slowly add a solution of the electrophile in anhydrous ether or THF to the Grignard reagent.

After the addition is complete, stir the reaction mixture at room temperature for a specified
time.

Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride or
a dilute acid.
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o Extract the product with ether, wash the organic layer with brine, dry over an anhydrous salt
(e.g., MgSO0a4), and remove the solvent under reduced pressure.

 Purify the product by distillation or chromatography.
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Caption: General workflow for a Grignard reaction using 1-Bromoheptane-d1.

Applications in Research and Development
Isotopic Tracer in Metabolic Studies

Deuterium-labeled compounds like 1-Bromoheptane-d1 are invaluable as tracers in metabolic
studies. The deuterium atom allows for the differentiation of the administered compound from
its endogenous counterparts by mass spectrometry. While 1-bromoheptane itself is not a
common metabolite, its metabolic fate can be studied to understand the biotransformation of
alkyl halides. A more direct application would be the use of a deuterated precursor like 1-
heptanol-d1 to trace the metabolism to heptanoic acid and subsequent entry into fatty acid
beta-oxidation.
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Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1482426?utm_src=pdf-body-img
https://www.benchchem.com/product/b1482426#safety-handling-and-storage-of-1-bromoheptane-d1
https://www.benchchem.com/product/b1482426#safety-handling-and-storage-of-1-bromoheptane-d1
https://www.benchchem.com/product/b1482426#safety-handling-and-storage-of-1-bromoheptane-d1
https://www.benchchem.com/product/b1482426#safety-handling-and-storage-of-1-bromoheptane-d1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1482426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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